N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(2,4-dichlorophenoxy)acetate
• InChI: InChI=1S/C17H16Cl2N2O5/c1-23-14-5-3-10(7-15(14)24-2)17(20)21-26-16(22)9-25-13-6-4-11(18)8-12(13)19/h3-8H,9H2,1-2H3,(H2,20,21)
• InChI Key: MYXQGFZIWULMAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Cl)Cl)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Cl)Cl)/N)OC
• Molecular Formula: C17H16Cl2N2O5
• Molecular Weight: 399.2 g/mol

Description

N-{[(2,4-dichlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide, commonly known as dicamba, is a synthetic herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is a systemic herbicide, which means it is absorbed by the plant and transported to the site of action. Once inside the plant, dicamba interferes with the production of certain plant hormones, leading to abnormal growth and ultimately death.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of physiological effects on plants, including stunted growth, abnormal leaf development, and reduced seed production. It can also affect the microbial communities in the soil, potentially leading to changes in nutrient cycling and soil health.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agriculture and has been extensively studied for its efficacy and safety. However, there are limitations to its use in laboratory experiments, particularly in studies that require precise control over experimental conditions. Dicamba can be volatile and can easily drift to non-target plants, making it difficult to control its effects.

Future Directions

There are several areas of research that are currently being pursued with regards to dicamba. These include:
1. Developing new formulations of dicamba that are less volatile and more targeted in their effects.
2. Studying the potential ecological impacts of dicamba on non-target plants and animals.
3. Investigating the potential for dicamba resistance to develop in weeds and the implications for long-term weed management strategies.
4. Exploring the use of dicamba in combination with other herbicides to improve weed control efficacy.
5. Developing new methods for monitoring and predicting dicamba drift to minimize its impact on non-target plants.
In conclusion, dicamba is a widely used herbicide that has been extensively studied for its efficacy and safety in agriculture. While there are limitations to its use in laboratory experiments, ongoing research is exploring new formulations and strategies for improving its effectiveness and minimizing its impact on non-target plants and animals.

Synthesis Methods

The synthesis of dicamba involves the reaction of 3,4-dimethoxybenzoic acid with 2,4-dichlorophenol in the presence of a base such as sodium hydroxide. The resulting product is then acetylated with acetic anhydride to form the final compound.

Scientific Research Applications

Dicamba has been extensively studied for its use as a herbicide in agriculture. It is particularly effective against weeds that have developed resistance to other herbicides such as glyphosate. Dicamba is also being studied for its potential use in controlling invasive plant species in natural ecosystems.